Cas no 1421058-98-1 (4-(3,4,5-trifluorophenyl)butanal)

• Product Name: 4-(3,4,5-trifluorophenyl)butanal
• CAS No: 1421058-98-1
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 6203470
• PubChem ID: 165756494
• Update Time: 2025-10-20

4-(3,4,5-trifluorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3,4,5-trifluorophenyl)butanal
• 1421058-98-1
• EN300-1824558

• Inchi： 1S/C10H9F3O/c11-8-5-7(3-1-2-4-14)6-9(12)10(8)13/h4-6H,1-3H2
• InChI Key： SPJABTJHHJGVLU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CCCC=O)F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(3,4,5-trifluorophenyl)butanal

Recent Advances in the Study of 4-(3,4,5-Trifluorophenyl)butanal (CAS: 1421058-98-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-(3,4,5-trifluorophenyl)butanal (CAS: 1421058-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role in the development of novel fluorinated pharmaceuticals, which are increasingly important due to their enhanced metabolic stability and bioavailability.

One of the most notable advancements in the study of 4-(3,4,5-trifluorophenyl)butanal is its application in the synthesis of fluorinated small-molecule inhibitors targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the development of potent kinase inhibitors, which show promise in treating various cancers. The trifluorophenyl moiety in the compound contributes to improved binding affinity and selectivity, making it a valuable scaffold for drug discovery.

In addition to its role in drug development, 4-(3,4,5-trifluorophenyl)butanal has been investigated for its potential in chemical biology applications. Researchers have utilized this compound to design fluorescent probes for imaging cellular processes, leveraging the unique electronic properties of the trifluorophenyl group. A recent study in ACS Chemical Biology reported the successful use of derivatives of this compound to track protein-protein interactions in real time, providing insights into dynamic cellular mechanisms.

The synthesis and optimization of 4-(3,4,5-trifluorophenyl)butanal have also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. A 2022 publication in Organic Letters detailed a novel one-pot synthesis approach that significantly reduces the number of steps required, thereby improving yield and reducing costs. These methodological improvements are critical for facilitating its broader adoption in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the widespread application of 4-(3,4,5-trifluorophenyl)butanal. Issues such as regioselectivity in further functionalization and potential toxicity of its derivatives require further investigation. Ongoing research is exploring these aspects, with preliminary results suggesting that structural modifications could mitigate some of these concerns. For instance, a 2023 preprint on bioRxiv proposed a series of structurally optimized analogs with reduced cytotoxicity while maintaining bioactivity.

In conclusion, 4-(3,4,5-trifluorophenyl)butanal (CAS: 1421058-98-1) represents a highly promising compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, driven by its unique fluorinated structure. Continued research into its synthesis, biological activity, and safety profile will be essential to fully realize its potential in developing next-generation therapeutics and tools for biological research.